Cas no 2228097-10-5 (tert-butyl 2-(3-hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228097-10-5
• MF: C₁₈H₃₄N₂O₃
• MW: 326.474165439606
• CID: 5853100
• PubChem ID: 165647681
• Update Time: 2025-07-21

tert-butyl 2-(3-hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate
• tert-butyl 2-[(3-hydroxypiperidin-3-yl)methyl]-5,5-dimethylpiperidine-1-carboxylate
• 2228097-10-5
• EN300-1893569

• Inchi： 1S/C18H34N2O3/c1-16(2,3)23-15(21)20-13-17(4,5)9-7-14(20)11-18(22)8-6-10-19-12-18/h14,19,22H,6-13H2,1-5H3
• InChI Key： PPSFFQWHCMAWFZ-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.25694295g/mol
• Monoisotopic Mass: 326.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-(3-hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate

Research Brief on tert-Butyl 2-(3-Hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2228097-10-5)

The compound tert-butyl 2-(3-hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2228097-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, structural characteristics, and potential applications in drug discovery and development.

Recent studies have highlighted the importance of this compound as a key building block in the synthesis of piperidine-based scaffolds, which are prevalent in many pharmacologically active compounds. The presence of both hydroxyl and tert-butyl carbamate functional groups in its structure offers unique opportunities for further chemical modifications, making it a valuable tool for medicinal chemists. Researchers have successfully employed this compound in the synthesis of novel analogs targeting various disease pathways, including central nervous system (CNS) disorders and infectious diseases.

In terms of synthetic methodology, recent advancements have focused on optimizing the production of tert-butyl 2-(3-hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate with improved yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic approach that significantly reduces side reactions and enhances the stereoselectivity of the final product. This development is particularly important for ensuring the reproducibility and scalability of the compound for pharmaceutical applications.

Structural characterization of this compound has been extensively studied using advanced spectroscopic techniques, including NMR and X-ray crystallography. These analyses have provided valuable insights into its conformational preferences and potential interaction sites with biological targets. The compound's unique three-dimensional structure, featuring both rigid and flexible moieties, makes it particularly interesting for structure-activity relationship (SAR) studies in drug design.

From a pharmacological perspective, preliminary biological evaluations of derivatives containing this scaffold have shown promising results. Several research groups have reported moderate to strong activity against specific enzyme targets, particularly those involved in neurological pathways. While comprehensive preclinical data is still being generated, these early findings suggest that compounds derived from this scaffold may have potential as lead candidates for further optimization.

The stability and physicochemical properties of tert-butyl 2-(3-hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate have also been investigated in recent studies. These investigations are crucial for understanding the compound's behavior in biological systems and its suitability for drug development. Results indicate that the compound exhibits favorable stability under physiological conditions, with the tert-butyloxycarbonyl (Boc) protecting group providing adequate protection for the amine functionality during synthetic manipulations.

Looking forward, researchers anticipate that this compound will continue to play an important role in medicinal chemistry efforts, particularly in the design of novel CNS-active compounds. Its structural features make it particularly suitable for crossing the blood-brain barrier, a critical requirement for many neurological therapeutics. Ongoing research is exploring its potential in creating libraries of diverse analogs for high-throughput screening against various disease targets.

In conclusion, tert-butyl 2-(3-hydroxypiperidin-3-yl)methyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2228097-10-5) represents a valuable chemical entity with significant potential in drug discovery. Recent advances in its synthesis and application underscore its importance as a versatile building block in medicinal chemistry. As research continues to uncover new applications for this scaffold, it is expected to contribute meaningfully to the development of novel therapeutic agents in the coming years.